3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid

• IUPAC Name: 3-[(2,5-difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid
• InChI: InChI=1S/C10H11F2NO5S/c1-10(16,9(14)15)5-13-19(17,18)8-4-6(11)2-3-7(8)12/h2-4,13,16H,5H2,1H3,(H,14,15)
• InChI Key: GLHQBUMTONHSKR-UHFFFAOYSA-N
• Canonical SMILES: CC(CNS(=O)(=O)C1=C(C=CC(=C1)F)F)(C(=O)O)O
• Molecular Formula: C10H11F2NO5S
• Molecular Weight: 295.26 g/mol

Description

3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid (DFSP) is a compound that has been widely studied for its potential use in scientific research. DFSP is a derivative of the drug celecoxib, which is a COX-2 inhibitor commonly used to treat pain and inflammation. However, DFSP has been found to have unique properties that make it a promising candidate for use in various scientific applications.

Mechanism of Action

3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid works by inhibiting the activity of COX-2, an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid reduces inflammation and pain. 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid has also been found to inhibit the activity of other enzymes and signaling pathways, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and anti-thrombotic effects, 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid has been found to have antioxidant and anti-cancer effects. 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid has also been shown to modulate the immune system and regulate gene expression.

Advantages and Limitations for Lab Experiments

One advantage of using 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid in lab experiments is its specificity for COX-2, which allows for targeted inhibition of inflammation and pain. 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid also has a relatively low toxicity profile, which makes it a safer alternative to other COX-2 inhibitors. However, 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid may have limitations in certain experiments due to its relatively low solubility and stability.

Future Directions

There are several potential future directions for research on 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid. One area of interest is the development of new derivatives of 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid with improved solubility and stability. Another area of interest is the investigation of 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid's effects on other signaling pathways and enzymes, which may contribute to its therapeutic effects. Additionally, 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid may have potential for use in combination therapies with other drugs for the treatment of various diseases.

Synthesis Methods

3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid can be synthesized using a variety of methods, including the reaction of celecoxib with sulfonyl chlorides and amines. One common method involves the reaction of celecoxib with p-toluenesulfonyl chloride and diisopropylethylamine in dichloromethane, followed by the addition of 2,5-difluoroaniline and triethylamine. The resulting product is then purified using column chromatography.

Scientific Research Applications

3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid has been studied for its potential use in a variety of scientific applications, including cancer research, neuroscience, and cardiovascular research. In cancer research, 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid has been found to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. In cardiovascular research, 3-[(2,5-Difluorophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid has been found to have anti-inflammatory and anti-thrombotic effects.